Cas no 4664-17-9 (2-Pyridineethanol, a-ethyl-a-(2-pyridinylmethyl)-)

• Product Name: 2-Pyridineethanol, a-ethyl-a-(2-pyridinylmethyl)-
• CAS No: 4664-17-9
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 332189
• PubChem ID: 238459
• Update Time: 2025-04-19

2-Pyridineethanol, a-ethyl-a-(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineethanol, a-ethyl-a-(2-pyridinylmethyl)-
• 1-pyridin-2-yl-2-(pyridin-2-ylmethyl)butan-2-ol
• 1-(pyridin-2-yl)-2-(pyridin-2-ylmethyl)butan-2-ol
• 1-[2]pyridyl-2-[2]pyridylmethyl-butan-2-ol
• 1-pyridin-2-yl-2-pyridin-2-ylmethyl-butan-2-ol
• 2-Aethyl-1,3-di-< pyridyl-(2)> -propanol-(2)
• AC1L611E
• AC1Q77AN
• CTK4I9503
• HMS3092H13
• KST-1B5258
• NSC42807
• NSC 42807
• MLS002608461
• DTXSID40285793
• SMR001527209
• 1-(pyridin-2-yl)-2-((pyridin-2-yl)methyl)butan-2-ol
• CHEMBL1873193
• 4664-17-9
• NSC-42807

• Inchi： 1S/C15H18N2O/c1-2-15(18,11-13-7-3-5-9-16-13)12-14-8-4-6-10-17-14/h3-10,18H,2,11-12H2,1H3
• InChI Key： AIIXGVSAQDKAGN-UHFFFAOYSA-N
• SMILES： OC(CC)(CC1C=CC=CN=1)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 242.14204
• Monoisotopic Mass: 242.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46Ų

Experimental Properties

• Density: 1.119
• Boiling Point: 376.1°Cat760mmHg
• Flash Point: 181.3°C
• Refractive Index: 1.578
• PSA: 46.01
• LogP: 2.40290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives